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Compound of Interest

Compound Name: SNAP 94847 hydrochloride
Cat. No.: B1399140
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the stability and recommended
storage conditions for SNAP 94847 hydrochloride, a potent and selective melanin-
concentrating hormone receptor 1 (MCHR1) antagonist. Adherence to these guidelines is
crucial for ensuring the compound's integrity and obtaining reliable and reproducible
experimental results.

Summary of Storage Conditions and Stability

Proper storage of SNAP 94847 hydrochloride is essential to prevent degradation and
maintain its biological activity. The stability of the compound varies depending on whether it is
in solid form or in solution. The following tables summarize the recommended storage
conditions and known stability data.

Table 1: Storage and Stability of Solid SNAP 94847 Hydrochloride
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Storage ]
Form Duration Notes
Temperature
) Store in a dry, dark
Solid (Powder) -20°C > 4 years[1]
place.[2]
) . Sealed storage, away
Solid (Powder) 4°C Not specified )
from moisture.[3]
i » Desiccate at room
Solid (Powder) Room Temperature Not specified

temperature.[4]

Table 2: Storage and Stability of SNAP 94847 Hydrochloride in Solution

Storage .
Solvent Duration Notes
Temperature
6 months to 1 year|[3] Sealed storage, away
DMSO -80°C _
[51617] from moisture.[3][6]
Sealed storage, away
DMSO -20°C 1 month[3][6] )
from moisture.[3][6]
- -~ Soluble up to 100 mM.
Ethanol Not specified Not specified

[4]

MCHR1 Signaling Pathway

SNAP 94847 hydrochloride acts as an antagonist at the melanin-concentrating hormone
receptor 1 (MCHR1), a G-protein coupled receptor (GPCR). Its mechanism of action involves
blocking the downstream signaling cascade initiated by the binding of the endogenous ligand,
melanin-concentrating hormone (MCH).
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Caption: MCHR1 signaling pathway antagonism by SNAP 94847 hydrochloride.

Experimental Protocols

To ensure the integrity of SNAP 94847 hydrochloride for in vitro and in vivo studies, it is

recommended to perform stability assessments, especially when preparing stock solutions for

long-term use.

Protocol 1: Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of SNAP 94847 hydrochloride for

subsequent dilutions.

Materials:

Vortex mixer

Sonicator (optional)

SNAP 94847 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Procedure:

Allow the SNAP 94847 hydrochloride powder to equilibrate to room temperature before
opening the vial to prevent condensation.

e Weigh the desired amount of SNAP 94847 hydrochloride in a sterile microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 100 mM). SNAP 94847 hydrochloride is soluble to 100 mM in DMSO.[4]

o Vortex the solution thoroughly until the powder is completely dissolved. Sonication can be
used to aid dissolution.[5]

 Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term
storage (up to 1 month).[3][5][6]

Protocol 2: Assessment of Solution Stability by HPLC

Objective: To determine the stability of SNAP 94847 hydrochloride in a specific solvent over
time at a given storage temperature.

Materials:

Stock solution of SNAP 94847 hydrochloride

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase (e.g., acetonitrile and water with a suitable buffer)

Reference standard of SNAP 94847 hydrochloride

Experimental Workflow:
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Caption: Workflow for assessing the stability of SNAP 94847 hydrochloride solutions.
Procedure:
¢ Prepare a fresh stock solution of SNAP 94847 hydrochloride as described in Protocol 1.

¢ Immediately after preparation (T=0), inject an aliquot into the HPLC system to determine the
initial purity and peak area.

« Store the remaining aliquots under the desired experimental conditions (e.g., -20°C, 4°C,
and room temperature). Protect from light.

+ At predetermined time points (e.g., 1, 2, 4, and 8 weeks), retrieve an aliquot from each
storage condition.
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» Allow the aliquot to thaw completely and equilibrate to room temperature.
» Analyze the sample by HPLC using the same method as for the T=0 sample.

o Compare the peak area of the main compound at each time point to the initial peak area to
calculate the percentage of the compound remaining.

» Monitor for the appearance of any new peaks, which may indicate degradation products.

Conclusion

SNAP 94847 hydrochloride is a stable compound when stored correctly. For long-term
preservation of its integrity, the solid form should be stored at -20°C, and solutions in DMSO
should be stored at -80°C. Following the provided protocols for solution preparation and
stability assessment will ensure the reliability of experimental outcomes. It is always
recommended to refer to the batch-specific certificate of analysis for the most accurate
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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application-notes-on-stability-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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